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Compound of Interest

Compound Name: BMY 28674-d8

Cat. No.: B564455 Get Quote

An In-depth Technical Guide to the Safe Handling of BMY 28674-d8

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for BMY 28674-d8, a

deuterated analog of BMY 28674. The following sections detail the physical and chemical

properties, safety protocols, and necessary precautions for the use of this compound in a

laboratory setting.

Chemical and Physical Properties
BMY 28674-d8 is the deuterium-labeled version of BMY 28674.[1] It is primarily utilized as a

tracer or an internal standard for quantitative analysis in techniques such as NMR, GC-MS, or

LC-MS.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b564455?utm_src=pdf-interest
https://www.benchchem.com/product/b564455?utm_src=pdf-body
https://www.benchchem.com/product/b564455?utm_src=pdf-body
https://www.benchchem.com/product/b564455?utm_src=pdf-body
https://www.medchemexpress.com/bmy-28674-d8.html
https://www.medchemexpress.com/bmy-28674-d8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1189644-16-3 [2][3]

Molecular Formula C21H23D8N5O3 [4][2][3]

Molecular Weight 409.55 g/mol [4][3]

Appearance White to off-white solid [3][5]

Melting Point 98-102°C [5]

Purity (HPLC) 96.13% [3]

Isotopic Enrichment 99.4% [3]

Solubility

Chloroform (Slightly), Ethyl

Acetate (Slightly), Methanol

(Slightly)

[5]

Hazard Identification and Safety Precautions
According to the available Safety Data Sheet (SDS), BMY 28674-d8 is not classified as a

hazardous substance or mixture.[2] However, standard laboratory safety practices should

always be observed.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling any chemical

compound.
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PPE Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from accidental

splashes or dust.

Hand Protection Protective gloves (e.g., nitrile) Prevents direct skin contact.

Body Protection Impervious clothing (lab coat)
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

with an appropriate exhaust

ventilation system. A suitable

respirator may be necessary if

dust or aerosols are

generated.

Minimizes inhalation of the

compound.

General Handling Guidelines
Avoid inhalation, and contact with eyes and skin.[2]

Avoid the formation of dust and aerosols.[2]

Use only in areas with appropriate exhaust ventilation.[2]

Ensure a safety shower and eye wash station are readily accessible.

First Aid Measures
In the event of exposure, the following first aid procedures should be followed promptly.[2]
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids. Remove contact

lenses if present. Seek medical attention.

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Call

a physician.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Storage and Disposal
Proper storage is essential to maintain the integrity of the compound, and appropriate disposal

is necessary to ensure environmental safety.

Storage Conditions
Format Storage Temperature Duration

Powder -20°C 3 years[3]

In Solvent -80°C 6 months[3]

-20°C 1 month[6][2][3]

Shipping is typically done at room temperature for durations of less than two weeks.[2]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Prevent the product from entering drains, water courses,

or the soil.
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Experimental Workflow and Safety
The following diagrams illustrate a generalized workflow for handling BMY 28674-d8 in a

research setting, emphasizing safety at each step.
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General Handling Workflow for BMY 28674-d8

Preparation

Handling

Experimentation

Cleanup & Disposal

Review SDS

Don PPE

Weigh Compound in Ventilated Hood

Prepare Solution

Use as Internal Standard

Data Acquisition (e.g., LC-MS)

Decontaminate Workspace

Dispose of Waste Properly

Remove PPE
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Spill Response Protocol

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill

Collect Spilled Material

Decontaminate Spill Area

Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.medchemexpress.com/bmy-28674-d8.html
https://file.medchemexpress.com/batch_PDF/HY-100057S/BMY-28674-d8-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-100057S/BMY-28674-d8-COA-M000229-MedChemExpress.pdf
https://isotope-science.alfa-chemistry.com/product/bmy-d8-cas-1189644-16-3-584341.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB71872834_EN.htm
https://www.medchemexpress.com/bmy-28674-d8.html?locale=ko-KR
https://www.benchchem.com/product/b564455#safety-and-handling-guidelines-for-bmy-28674-d8
https://www.benchchem.com/product/b564455#safety-and-handling-guidelines-for-bmy-28674-d8
https://www.benchchem.com/product/b564455#safety-and-handling-guidelines-for-bmy-28674-d8
https://www.benchchem.com/product/b564455#safety-and-handling-guidelines-for-bmy-28674-d8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b564455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

